N-[2-[2-(1,3-Dimethylpyrazol-4-yl)pyrrolidin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide

• IUPAC Name: N-[2-[2-(1,3-dimethylpyrazol-4-yl)pyrrolidin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide
• InChI: InChI=1S/C16H24N4O2/c1-5-15(21)19(6-2)11-16(22)20-9-7-8-14(20)13-10-18(4)17-12(13)3/h5,10,14H,1,6-9,11H2,2-4H3
• InChI Key: FVSPOEPJPMJYAZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCCC1C2=CN(N=C2C)C)C(=O)C=C
• Molecular Formula: C16H24N4O2
• Molecular Weight: 304.39 g/mol

Description

The compound contains several functional groups including a pyrazole ring, a pyrrolidine ring, and an amide group. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Pyrrolidine is a five-membered ring with four carbon atoms and one nitrogen atom. The amide group consists of a carbonyl group (C=O) and a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole and pyrrolidine rings, and the introduction of the amide group. The exact synthesis would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups. The pyrazole and pyrrolidine rings would likely be planar, while the amide group could adopt different conformations depending on the specific conditions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the pyrazole ring could participate in electrophilic substitution reactions, while the amide group could undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the pyrazole and pyrrolidine rings could increase its lipophilicity, which could affect its solubility and permeability.

Mechanism of Action

The mechanism of action of the compound would depend on its specific biological target. For example, many drugs that contain a pyrazole ring are known to have anti-inflammatory, antitumor, antidiabetic, and other activities.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on exploring the biological activity of the compound and optimizing its properties for potential therapeutic applications.